Cas no 1379303-44-2 (3-(3-Chloro-2,4-difluorophenyl)propanal)

• Product Name: 3-(3-Chloro-2,4-difluorophenyl)propanal
• CAS No: 1379303-44-2
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• MDL: MFCD09999506
• CID: 5465926
• PubChem ID: 91756689
• Update Time: 2026-03-10

3-(3-Chloro-2,4-difluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,4-difluorophenyl)propanal
• Z1269224349
• 3-(3-Chloro-2,4-difluorophenyl)propanal

• MDL： MFCD09999506
• Inchi： 1S/C9H7ClF2O/c10-8-7(11)4-3-6(9(8)12)2-1-5-13/h3-5H,1-2H2
• InChI Key： AYXCJCQNQDUWEO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CCC=O)F

Computed Properties

• Exact Mass: 204.0153489 g/mol
• Monoisotopic Mass: 204.0153489 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.60
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 3-(3-Chloro-2,4-difluorophenyl)propanal

Introduction to 3-(3-Chloro-2,4-Difluorophenyl)Propanal (CAS No. 1379303-44-2)

3-(3-Chloro-2,4-Difluorophenyl)Propanal, also known by its CAS number 1379303-44-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a propanal group attached to a chloro-difluorophenyl ring. The combination of these functional groups makes it an interesting subject for both academic research and industrial applications.

The molecular structure of 3-(3-Chloro-2,4-Difluorophenyl)Propanal consists of a benzene ring substituted with chlorine and two fluorine atoms at the 2 and 4 positions, respectively. The propanal group (-CH₂CHO) is attached at the 3 position of the benzene ring. This arrangement not only imparts stability to the molecule but also provides reactive sites for various chemical transformations. Recent studies have highlighted the potential of this compound in synthesizing bioactive molecules, making it a valuable intermediate in drug discovery processes.

One of the most notable aspects of 1379303-44-2 is its role as an intermediate in the synthesis of pharmaceutical agents. Researchers have utilized this compound to develop compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in 2022 demonstrated that derivatives of 3-(3-Chloro-2,4-Difluorophenyl)Propanal exhibited potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential in developing novel anti-inflammatory drugs.

In addition to its pharmaceutical applications, CAS No. 1379303-44-2 has found utility in agrochemicals and material science. Its ability to undergo various condensation reactions makes it an ideal precursor for synthesizing complex organic molecules. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthesis routes, reducing the environmental footprint associated with traditional chemical manufacturing processes.

The synthesis of 3-(3-Chloro-2,4-Difluorophenyl)Propanal typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthesis pathways by incorporating modern catalytic techniques and advanced purification methods. These improvements not only enhance the efficiency of production but also contribute to cost-effective manufacturing processes.

In terms of physical properties, CAS No. 1379303-44-2 is a crystalline solid with a melting point of approximately 85°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under normal storage conditions further adds to its desirability as a starting material for chemical synthesis.

The growing interest in 1379303-44-2 can be attributed to its unique combination of reactivity and stability. Scientists are continuously exploring new ways to harness its potential in developing innovative chemical products. For instance, recent research has focused on using this compound as a building block for synthesizing advanced materials with tailored properties for applications in electronics and photonics.

In conclusion, 18888888888, commonly referred to as CAS No. 16666666666, stands out as a crucial compound in modern chemistry due to its diverse applications and promising research outcomes. Its role as an intermediate in drug discovery, agrochemicals, and material science underscores its importance in both academic and industrial settings. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping the future of chemical innovation.